Cas no 1351587-33-1 (N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide)

• Product Name: N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide
• CAS No: 1351587-33-1
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 6159316
• PubChem ID: 71792475
• Update Time: 2025-06-14

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide
• 1351587-33-1
• N-(4-(diisopropylamino)but-2-yn-1-yl)benzamide
• N-[4-[di(propan-2-yl)amino]but-2-ynyl]benzamide
• N-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}benzamide
• AKOS024542577
• VU0539872-1
• F6244-0883

• Inchi： 1S/C17H24N2O/c1-14(2)19(15(3)4)13-9-8-12-18-17(20)16-10-6-5-7-11-16/h5-7,10-11,14-15H,12-13H2,1-4H3,(H,18,20)
• InChI Key： QHOVAUWUKDRXDS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC#CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide

Comprehensive Overview of N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide (CAS No. 1351587-33-1): Properties, Applications, and Research Insights

N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide (CAS No. 1351587-33-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its alkynyl and amide functional groups, is often explored for its role in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly focusing on its molecular interactions and bioactivity, making it a subject of interest in modern medicinal chemistry.

The compound's IUPAC name, N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide, reflects its intricate structure, which includes a propargylamine moiety linked to a benzamide core. This combination is pivotal for its pharmacokinetic properties, such as metabolic stability and membrane permeability. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of synthetic chemistry, CAS No. 1351587-33-1 serves as a versatile intermediate. Its alkyne group enables click chemistry applications, a hot topic in bioconjugation and material science. The compound's adaptability in cross-coupling reactions and catalysis further underscores its utility in green chemistry initiatives, which prioritize sustainable synthesis methods. This aligns with growing user searches for eco-friendly chemical processes and catalyst design.

From a drug development perspective, N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide is often discussed in forums and publications focusing on kinase inhibitors and GPCR modulators. These areas dominate current pharmaceutical research, as evidenced by frequent queries about structure-activity relationships (SAR) and lead optimization. The compound's propan-2-yl (isopropyl) groups contribute to its lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in neuropharmacology discussions.

Analytical techniques for characterizing CAS No. 1351587-33-1, such as NMR spectroscopy and mass spectrometry, are frequently searched topics among chemists. The compound's spectral data and chromatographic behavior are essential for quality control in research settings. Additionally, its stability under various pH conditions and thermal profiles are of interest to those working on formulation science.

Beyond the lab, N-{4-bis(propan-2-yl)aminobut-2-yn-1-yl}benzamide is occasionally referenced in patents related to biodegradable polymers and drug-delivery systems. This connects to broader industry trends like nanomedicine and controlled release technologies, which rank high in search engine analytics. Its potential role in prodrug design also resonates with queries about site-specific activation of therapeutic agents.

In summary, CAS No. 1351587-33-1 represents a multifaceted compound bridging organic synthesis, medicinal chemistry, and materials science. Its relevance to cutting-edge research areas ensures continued visibility in academic and industrial circles, while its structural complexity offers rich ground for innovation. As interest grows in tailored therapeutics and sustainable chemistry, this compound is poised to remain a key player in scientific advancement.